4-Amino-3,3-difluorobutanoic acid
Overview
Description
“4-Amino-3,3-difluorobutanoic acid” is a compound with the CAS Number: 1258651-00-1 . It has a molecular weight of 139.1 and its IUPAC name is this compound . The compound is typically stored at a temperature of 4°C and is available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C4H7F2NO2/c5-4(6,2-7)1-3(8)9/h1-2,7H2,(H,8,9) . This code provides a specific description of the compound’s molecular structure.
Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at a temperature of 4°C . Its molecular weight is 139.1 .
Scientific Research Applications
Synthesis and Derivative Research
Synthesis of Anti-Cancer Derivatives
4-Amino-3,3-difluorobutanoic acid has been used as a starting point for synthesizing derivatives like 3,3-difluorochlorambucil, a difluoro-derivative of the anti-cancer drug chlorambucil, demonstrating its potential in pharmaceutical chemistry (Buss, Coe, & Tatlow, 1986).
Fluorinated Amino Acids Synthesis
It's also involved in the synthesis of valuable fluorinated amino acids like (2S,3S)-4,4,4-trifluorovaline and (2S,4S)-5,5,5-trifluoroleucine, indicating its importance in creating structurally unique amino acids (Pigza, Quach, & Molinski, 2009).
Aminotransferase Substrate Studies
Research on 4-Amino-3-alkylbutanoic acids as substrates for gamma-aminobutyric acid aminotransferase from pig brain has been conducted, highlighting its relevance in biochemical studies of neurotransmitter metabolism (Andruszkiewicz & Silverman, 1990).
Biocatalysis and Enzymatic Studies
Biocatalytic Synthesis
It has been used in systems biocatalysis approaches for the stereoselective synthesis of other amino acids like 2-amino-4-hydroxybutanoic acid, showcasing its utility in enzymatic synthesis processes (Hernández et al., 2017).
Enzymatic Hydrolysis Research
Studies have explored its enzymatic hydrolysis for synthesizing D- and L-3,3-difluoro-2-amino acids and their derivatives, indicating its role in understanding enzymatic reactions and chirality (Ayi, Guedj, & Septe, 1995).
Molecular Structure and Computational Studies
- Computational and Experimental Analysis: Quantum chemical computations, molecular docking, and experimental studies of similar compounds like 4-amino-3-phenylbutanoic acid provide insights into the molecular structure and potential pharmacological activities of this compound derivatives (Charanya, Sampathkrishnan, & Balamurugan, 2020).
Safety and Hazards
Mechanism of Action
Mode of Action
The mode of action of 4-Amino-3,3-difluorobutanoic acid is not well understood at this time. Given its structural similarity to other amino acids, it may interact with enzymes or receptors that recognize these molecules. The presence of the difluorobutanoic acid moiety could confer unique interactions .
Biochemical Pathways
It’s possible that this compound could interfere with the metabolism or synthesis of other amino acids or proteins, given its structural similarity to these molecules .
Pharmacokinetics
Its bioavailability, half-life, and clearance rate are therefore unknown .
properties
IUPAC Name |
4-amino-3,3-difluorobutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7F2NO2/c5-4(6,2-7)1-3(8)9/h1-2,7H2,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WXGKXOWURHJBDJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)O)C(CN)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7F2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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